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Introduction

Chromium (Cr) and nickel (Ni) are heavy metals that can be released into the environment from
various industrial activities and natural sources.[1][2] Their accumulation in environmental
matrices such as water, soil, and air poses a significant threat to ecological and human health.
[1][2] Both elements are known to be toxic and carcinogenic, primarily through mechanisms
involving oxidative stress, DNA damage, and epigenetic alterations.[1][3][4][5][6][7] Therefore,
accurate and sensitive monitoring of chromium and nickel levels in the environment is crucial
for assessing exposure risks and ensuring regulatory compliance.[8]

This application note provides detailed protocols for the analysis of chromium and nickel in
water, soil, and air samples using Atomic Absorption Spectrometry (AAS) and Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS). These techniques are widely recognized for
their high sensitivity and accuracy in trace metal analysis.[4][9]

Analytical Techniques Overview
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Atomic Absorption Spectrometry (AAS): AAS is a robust and cost-effective technique for the

determination of specific elements in a sample.[9] It measures the absorption of light by free

atoms in the gaseous state. The concentration of the analyte is determined by the amount of
light absorbed at a specific wavelength.[9]

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): ICP-MS is a highly sensitive multi-
element analytical technique capable of detecting metals at ultra-trace levels, often in the parts-
per-trillion (ppt) range.[3][4] The sample is introduced into an argon plasma, which ionizes the
atoms. These ions are then passed through a mass spectrometer, which separates them based
on their mass-to-charge ratio for quantification.[3][4]

Experimental Protocols
Water Sample Analysis

1.1. Sample Collection and Preservation:
o Collect water samples in clean, acid-washed polyethylene or glass bottles.

o For dissolved metals analysis, filter the sample through a 0.45 pum membrane filter
immediately after collection.[10]

e Preserve the samples by adding nitric acid (HNOs) to a pH < 2 to prevent precipitation of
metals.

1.2. Sample Preparation (Acid Digestion):
o Transfer a known volume (e.g., 50 mL) of the preserved water sample to a digestion vessel.
e Add a small volume of concentrated nitric acid (e.g., 2-5 mL).

» Heat the sample on a hot plate or in a microwave digestion system until the volume is
reduced, ensuring the sample does not boil.

e Allow the sample to cool and then dilute to a final volume with deionized water.

1.3. Instrumental Analysis:
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e AAS: Aspirate the prepared sample into the AAS instrument. Measure the absorbance at the
respective wavelengths for chromium (357.9 nm) and nickel (232.0 nm).

e |ICP-MS: Introduce the prepared sample into the ICP-MS system. Monitor the specific
isotopes for chromium (e.g., >2Cr, 53Cr) and nickel (e.g., >&Ni, 6°Ni) for quantification.[3]

Soil and Sediment Sample Analysis

2.1. Sample Collection and Preparation:

o Collect soil or sediment samples using a clean stainless steel or plastic corer.

e Air-dry the samples and then sieve them through a 2 mm mesh to remove large debris.
» Homogenize the sieved sample before taking a subsample for analysis.

2.2. Sample Digestion (Acid Extraction):

Weigh approximately 1-2 g of the dried, homogenized soil sample into a digestion vessel.

Add a mixture of concentrated nitric acid (HNOs) and hydrochloric acid (HCI) (aqua regia).

Heat the mixture on a hot plate or in a microwave digestion system according to established
methods (e.g., EPA Method 3050B).

After digestion, allow the sample to cool, filter to remove any remaining particulate matter,
and dilute to a known volume with deionized water.

2.3. Instrumental Analysis:

e AAS and ICP-MS: Analyze the diluted digestate using the same procedures as described for
water samples.

Air Sample Analysis

3.1. Sample Collection:

o Collect airborne particulate matter on a suitable filter medium, such as a mixed-cellulose
ester (MCE) or polyvinyl chloride (PVC) filter, using a personal or area sampling pump.[11]
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[12]

o The sampling flow rate and duration should be recorded to calculate the total air volume
sampled.[13][14]

3.2. Sample Preparation (Filter Extraction):

o Carefully remove the filter from the cassette using forceps and place it in a clean digestion
vessel.[11]

» Add an appropriate extraction solution. For total chromium and nickel, an acidic digestion
with nitric acid is common.[13][15] For hexavalent chromium, an alkaline extraction solution
(e.g., 10% sodium carbonate and 2% sodium bicarbonate) is used to prevent reduction of
Cr(VI).[12][16]

o Extract the metals from the filter using ultrasonication, heating, or microwave-assisted
extraction.[15]

 After extraction, filter the solution to remove any filter debris and dilute to a final volume.
3.3. Instrumental Analysis:

e AAS and ICP-MS: Analyze the prepared filter extract as described for water and soll
samples. For specific analysis of hexavalent chromium, ion chromatography coupled with a
post-column reactor and UV-Vis detector (as per EPA Method 218.6) is often employed.[10]

Data Presentation

The quantitative data for chromium and nickel concentrations in the various environmental
samples should be summarized in clear and structured tables for easy comparison.

Table 1: Chromium and Nickel Concentrations in Water Samples (pg/L)
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Chromium (Cr) Nickel (Ni) .
. ) . Analytical
Sample ID Matrix Concentration  Concentration
Method
(nglL) (nglL)
WWwW-01 Wastewater 15.2 25.8 ICP-MS
Gw-01 Groundwater 2.1 5.3 ICP-MS
Dw-01 Drinking Water <1.0 15 AAS
Table 2: Chromium and Nickel Concentrations in Soil Samples (mg/kg)
Chromium (Cr) Nickel (Ni) .
. ) . Analytical
Sample ID Matrix Concentration Concentration
Method
(mglkg) (mglkg)
IS-01 Industrial Soil 125.6 88.2 ICP-MS
AS-01 Agricultural Soll 35.1 22.7 AAS
RS-01 River Sediment 78.9 45.1 ICP-MS
Table 3: Chromium and Nickel Concentrations in Air Samples (ug/ms3)
Chromium (Cr)  Nickel (Ni) .
. . . Analytical
Sample ID Location Concentration Concentration
. . Method
(ng/im?) (ngim?)
IA-01 Industrial Area 0.52 0.21 ICP-MS
UA-01 Urban Area 0.08 0.05 ICP-MS
RA-01 Rural Area <0.01 <0.01 AAS
Visualizations
© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14356596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Water Sample

Filtration &
Acid Digestion

(Soil/Sediment Sample) Gir Sample (Filter))
Sample Breparation
Filter Extraction
In rnmpnm]vlﬁ]]alysis
%ata Processing
Data Analysis &
Quantification
Reporting

Sample Collection
Drying, Sieving &
Acid Digestion
Atomic Absorption Inductively Coupled Plasma
Spectrometry (AAS) Mass Spectrometry (ICP-MS)
Click to download full resolution via product page

Caption: Experimental workflow for the analysis of chromium and nickel in environmental

samples.
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Caption: Simplified signaling pathway for chromium and nickel induced toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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